Cas no 1178558-60-5 ((R)-2-(((TERT-BUTYLDIPHENYLSILYL)OXY)METHYL)PYRROLIDINE)

• Product Name: (R)-2-(((TERT-BUTYLDIPHENYLSILYL)OXY)METHYL)PYRROLIDINE
• CAS No: 1178558-60-5
• MF: C₂₁H₂₉NOSi
• MW: 339.546566724777
• CID: 5693999
• PubChem ID: 145708522
• Update Time: 2025-06-16

(R)-2-(((TERT-BUTYLDIPHENYLSILYL)OXY)METHYL)PYRROLIDINE Chemical and Physical Properties

Names and Identifiers

• 1178558-60-5
• (R)-2-(((TERT-BUTYLDIPHENYLSILYL)OXY)METHYL)PYRROLIDINE
• V10224
• Pyrrolidine, 2-[[[(1,1-dimethylethyl)diphenylsilyl]oxy]methyl]-, (2R)-

• Inchi： 1S/C21H29NOSi/c1-21(2,3)24(19-12-6-4-7-13-19,20-14-8-5-9-15-20)23-17-18-11-10-16-22-18/h4-9,12-15,18,22H,10-11,16-17H2,1-3H3/t18-/m1/s1
• InChI Key： VZEUHLPSFWLCLW-GOSISDBHSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)(C)C)OC[C@H]1CCCN1

Computed Properties

• Exact Mass: 339.201841083g/mol
• Monoisotopic Mass: 339.201841083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 402.4±27.0 °C(Predicted)
• pka: 10.23±0.10(Predicted)

Additional information on (R)-2-(((TERT-BUTYLDIPHENYLSILYL)OXY)METHYL)PYRROLIDINE

Comprehensive Overview of (R)-2-(((TERT-BUTYLDIPHENYLSILYL)OXY)METHYL)PYRROLIDINE (CAS No. 1178558-60-5): Properties, Applications, and Industry Insights

The compound (R)-2-(((TERT-BUTYLDIPHENYLSILYL)OXY)METHYL)PYRROLIDINE (CAS No. 1178558-60-5) is a chiral pyrrolidine derivative widely recognized for its role in asymmetric synthesis and pharmaceutical intermediates. Its unique tert-butyldiphenylsilyl (TBDPS) protecting group enhances stability during complex reactions, making it invaluable in medicinal chemistry and catalysis research. With the growing demand for enantioselective compounds in drug development, this molecule has garnered significant attention from researchers and industry professionals alike.

One of the most searched questions about CAS 1178558-60-5 revolves around its synthetic utility. The TBDPS-protected pyrrolidine scaffold serves as a versatile building block for N-heterocyclic compounds, particularly in the synthesis of bioactive molecules targeting neurological and metabolic disorders. Recent studies highlight its application in developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with trends in precision medicine and personalized therapeutics.

From a structural perspective, the (R)-configuration at the pyrrolidine ring ensures high stereochemical purity, critical for chiral auxiliaries and ligand design. The bulky TBDPS group not only protects the hydroxyl moiety but also influences the compound’s solubility and reactivity profile. These properties are frequently discussed in forums focusing on green chemistry, where researchers explore solvent-free reactions and catalytic efficiency improvements.

In the context of AI-driven drug discovery, 1178558-60-5 has emerged as a candidate for virtual screening due to its modular structure. Computational chemists often investigate its molecular docking potential with proteins implicated in cancer and inflammation. This aligns with the broader industry shift toward in silico modeling to accelerate lead optimization—a topic dominating scientific conferences and patent filings.

The commercial availability of (R)-2-(((TERT-BUTYLDIPHENYLSILYL)OXY)METHYL)PYRROLIDINE through specialized suppliers underscores its industrial relevance. Quality control protocols emphasize HPLC purity and chiral HPLC analysis, addressing concerns about batch-to-batch consistency—a key consideration for GMP manufacturing in pharma. Sustainability-focused queries also arise, with manufacturers increasingly adopting biocatalytic routes to reduce waste.

Emerging applications include its use in peptide mimetics and proteolysis-targeting chimeras (PROTACs), reflecting the compound’s adaptability to cutting-edge modalities. As the scientific community prioritizes fragment-based drug design, this pyrrolidine derivative’s role in scaffold hopping strategies continues to expand. Future research may explore its potential in RNA-targeted therapeutics, a rapidly evolving frontier.